Cas no 1558201-20-9 (6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine)

• Product Name: 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine
• CAS No: 1558201-20-9
• MF: C₉H₈ClN₃S
• MW: 225.697918891907
• CID: 5180933
• Update Time: 2025-08-05

6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine
• 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine

• Inchi： 1S/C9H8ClN3S/c10-9-2-1-7(3-13-9)12-5-8-4-11-6-14-8/h1-4,6,12H,5H2
• InChI Key： ZFEKPKAQEVVAGQ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1NCC1SC=NC=1

Additional information on 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine

6-Chloro-N-(1,3-Thiazol-5-yl)Methylpyridin-3-Amine: A Comprehensive Overview

6-Chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine, identified by the CAS number 1558201-20-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic amines, characterized by the presence of a pyridine ring substituted with a chlorine atom at position 6 and an N-substituted thiazole group at position 3. The structure of this compound is notable for its potential to engage in various biological interactions, making it a promising candidate for drug discovery and development.

The synthesis of 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the thiazole-pyridine linkage with high yields and excellent regioselectivity.

In terms of biological activity, 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine has demonstrated potential as a modulator of various cellular pathways. Studies have shown that this compound exhibits inhibitory effects on key enzymes involved in inflammatory responses, suggesting its potential application in anti-inflammatory therapies. Furthermore, research into its interaction with G-protein coupled receptors (GPCRs) has revealed promising results, indicating its role as a lead compound for developing novel therapeutics targeting neurological disorders.

The structural versatility of 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine allows for extensive chemical modifications to enhance its pharmacokinetic properties. Recent research has focused on optimizing its solubility and bioavailability through the introduction of hydrophilic groups or the formation of prodrugs. These modifications have significantly improved its in vivo performance, paving the way for preclinical trials.

In addition to its pharmacological applications, 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in OLED devices, demonstrating enhanced device efficiency and stability.

The environmental impact and toxicity profile of CAS No. 1558201-20-9 have also been subjects of recent investigations. Eco-toxicological studies indicate that this compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 6-chloro-N-(1,3-thiazol-5-yl)methylpyridin-3-amine, with its unique chemical structure and diverse functional groups, represents a valuable molecule with broad applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a versatile building block in modern chemistry.